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A comprehensive guide to the spectroscopic characteristics of chromate and dichromate ions,

offering researchers a detailed comparison of their pH-dependent equilibrium and spectral

properties. This guide provides in-depth experimental protocols and quantitative data to support

professionals in analytical chemistry, environmental science, and drug development.

The vibrant yellow of chromate (CrO₄²⁻) and the deep orange of dichromate (Cr₂O₇²⁻) are not

just a feast for the eyes but also a classic textbook example of chemical equilibrium in action.

The reversible interconversion between these two chromium(VI) oxyanions is exquisitely

sensitive to pH, a property that is readily and quantitatively monitored using UV-Visible

spectrophotometry. This guide delves into a detailed spectroscopic comparison of the chromate

and dichromate ions, providing the necessary data and protocols for their accurate

characterization.

The pH-Dependent Equilibrium: A Visual and
Spectral Shift
The equilibrium between chromate and dichromate is governed by the following reaction:

2 CrO₄²⁻(aq) + 2 H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)

In alkaline solutions, the equilibrium shifts to the left, favoring the formation of the yellow

chromate ion. Conversely, in acidic solutions, the equilibrium shifts to the right, leading to the

predominance of the orange dichromate ion. This pH-induced transformation is not merely a
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color change; it is accompanied by significant alterations in the UV-Visible absorption spectra of

the solution.

The chromate ion exhibits a strong absorption maximum (λmax) in the ultraviolet region, while

the dichromate ion has characteristic absorption bands in both the UV and visible regions. This

difference in their spectral fingerprints allows for the individual quantification of each species in

a mixture and the study of the equilibrium dynamics.
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Figure 1. The pH-dependent equilibrium between chromate and dichromate ions.

Spectroscopic Properties: A Quantitative
Comparison
The distinct spectroscopic properties of chromate and dichromate ions are summarized in the

table below. These values are essential for quantitative analysis, allowing researchers to

determine the concentration of each ion in a solution using the Beer-Lambert law (A = εbc),

where A is absorbance, ε is the molar absorptivity, b is the path length, and c is the

concentration.

Ion
Chemical
Formula

Color λmax (nm)
Molar
Absorptivity
(ε) (M⁻¹cm⁻¹)

Chromate CrO₄²⁻ Yellow ~372 ~4830

Dichromate Cr₂O₇²⁻ Orange ~350 ~3150

~450 ~370

Isosbestic Points: An interesting feature of the chromate-dichromate equilibrium is the presence

of isosbestic points in their overlapping spectra. At these specific wavelengths, the molar
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absorptivity of the two species is equal. Consequently, the absorbance of the solution at these

wavelengths is independent of the pH and directly proportional to the total chromium(VI)

concentration. Experimentally determined isosbestic points for this equilibrium have been

reported at approximately 339 nm and 445 nm.

Experimental Protocol: Spectroscopic Analysis of
the Chromate-Dichromate Equilibrium
This section provides a detailed methodology for the preparation of standard solutions and the

spectrophotometric analysis of the chromate-dichromate equilibrium.

Reagents and Materials:
Potassium chromate (K₂CrO₄)

Potassium dichromate (K₂Cr₂O₇)

Sulfuric acid (H₂SO₄), 1 M solution

Sodium hydroxide (NaOH), 1 M solution

Distilled or deionized water

Volumetric flasks (100 mL and 1000 mL)

Pipettes

UV-Visible spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Preparation of Standard Solutions:
0.01 M Potassium Chromate Stock Solution: Accurately weigh 1.942 g of K₂CrO₄ and

dissolve it in distilled water in a 1000 mL volumetric flask. Fill the flask to the mark with

distilled water and mix thoroughly.
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0.001 M Potassium Dichromate Stock Solution: Accurately weigh 0.294 g of K₂Cr₂O₇ and

dissolve it in distilled water in a 1000 mL volumetric flask. Fill the flask to the mark with

distilled water and mix thoroughly.

Experimental Workflow:
The following workflow outlines the steps for investigating the effect of pH on the chromate-

dichromate equilibrium.

Solution Preparation

Spectroscopic Analysis

Acidic Conditions Basic Conditions

Data Analysis

Prepare 0.01 M K₂CrO₄

Stock Solution

Take aliquot of K₂CrO₄ solution

Prepare 0.001 M K₂Cr₂O₇

Stock Solution

Take aliquot of K₂Cr₂O₇ solution

Add H₂SO₄ to lower pH

Record UV-Vis Spectrum
(200-600 nm)

Compare spectra, identify λmax
and isosbestic points

Add NaOH to raise pH

Record UV-Vis Spectrum
(200-600 nm)
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Figure 2. Experimental workflow for the spectroscopic comparison.

Spectrophotometric Measurements:
Baseline Correction: Fill a cuvette with distilled water to perform a baseline correction on the

spectrophotometer over the desired wavelength range (e.g., 200-600 nm).

Analysis of Chromate Solution:

Pipette a known volume of the 0.01 M K₂CrO₄ stock solution into a cuvette.

Record the UV-Vis spectrum.

To observe the equilibrium shift, add a few drops of 1 M H₂SO₄ to the cuvette, mix gently,

and record the spectrum again. Note the color change from yellow to orange.

Analysis of Dichromate Solution:

Pipette a known volume of the 0.001 M K₂Cr₂O₇ stock solution into a cuvette.

Record the UV-Vis spectrum.

To observe the reverse equilibrium shift, add a few drops of 1 M NaOH to the cuvette, mix

gently, and record the spectrum. Note the color change from orange to yellow.

Conclusion
The chromate-dichromate system provides a powerful and visually intuitive model for

understanding chemical equilibrium and its dependence on solution conditions. The distinct

spectroscopic signatures of the chromate and dichromate ions allow for their precise

quantification, making UV-Visible spectrophotometry an invaluable tool for studying this classic

equilibrium. The data and protocols presented in this guide offer a solid foundation for

researchers to explore and utilize the unique spectroscopic properties of these chromium(VI)

species in their scientific endeavors.

To cite this document: BenchChem. [A Spectroscopic Showdown: Unraveling the Chromate-
Dichromate Equilibrium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587082#spectroscopic-comparison-of-chromate-
and-dichromate-ions]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1587082#spectroscopic-comparison-of-chromate-and-dichromate-ions
https://www.benchchem.com/product/b1587082#spectroscopic-comparison-of-chromate-and-dichromate-ions
https://www.benchchem.com/product/b1587082#spectroscopic-comparison-of-chromate-and-dichromate-ions
https://www.benchchem.com/product/b1587082#spectroscopic-comparison-of-chromate-and-dichromate-ions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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